Cas no 50982-40-6 (Butanedioic acid,2-[(3,4-dihydroxyphenyl)methyl]-3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-2-hydroxy-,(2R,3S)-)

• Product Name: Butanedioic acid,2-[(3,4-dihydroxyphenyl)methyl]-3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-2-hydroxy-,(2R,3S)-
• CAS No: 50982-40-6
• MF: C₂₀H₁₈O₁₁
• MW: 434.350327014923
• CID: 368415
• PubChem ID: 6441059
• Update Time: 2025-04-19

Butanedioic acid,2-[(3,4-dihydroxyphenyl)methyl]-3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-2-hydroxy-,(2R,3S)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-[(3,4-dihydroxyphenyl)methyl]-3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-2-hydroxy-,(2R,3S)-
• (2R,3S)-2-[(3,4-dihydroxyphenyl)methyl]-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-2-hydroxybutanedioic acid
• Butanedioic acid,2-[(3,4-dihydroxyphenyl)methyl]-3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-2-hydroxy-,(2R,3S)
• CHEMBL487192
• NCGC00168846-01
• SCHEMBL18371556
• MEGxp0_000157
• Fukinolic acid
• OLL8DU5J30
• (2R,3S)-2-(3,4-Dihydroxybenzyl)-3-(((2E)-3-(3,4-dihydroxyphenyl)-2-propenoyl)oxy)-2-hydroxysuccinic acid
• DTXSID401317189
• NCGC00168846-02!(2R,3S)-2-[(3,4-dihydroxyphenyl)methyl]-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-2-hydroxybutanedioic acid
• CHEBI:177596
• UNII-OLL8DU5J30
• Q27285721
• BUTANEDIOIC ACID, 2-((3,4-DIHYDROXYPHENYL)METHYL)-3-(((2E)-3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-2-HYDROXY-, (2R,3S)-
• Butanedioic acid, 2-((3,4-dihydroxyphenyl)methyl)-3-(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-2-hydroxy-, (2R,3S)-
• BUTANEDIOIC ACID, 2-((3,4-DIHYDROXYPHENYL)METHYL)-3-((3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPENYL)OXY)-2-HYDROXY-, (S-(R*,S*-(E)))-
• 50982-40-6
• ACon1_000044

• Inchi： 1S/C20H18O11/c21-12-4-1-10(7-14(12)23)3-6-16(25)31-17(18(26)27)20(30,19(28)29)9-11-2-5-13(22)15(24)8-11/h1-8,17,21-24,30H,9H2,(H,26,27)(H,28,29)/b6-3+/t17-,20-/m1/s1
• InChI Key： ACYXDIZTQDLTCB-UVIKLTKHSA-N
• SMILES： O[C@@](C(=O)O)([C@@H](C(=O)O)OC(/C=C/C1C=CC(=C(C=1)O)O)=O)CC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 434.08484
• Monoisotopic Mass: 434.084911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 288
• XLogP3: 1.1
• Topological Polar Surface Area: 202

Experimental Properties

• Density: 1.683
• Boiling Point: 775.3°Cat760mmHg
• Flash Point: 274.8°C
• Refractive Index: 1.736
• PSA: 202.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives